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Compound of Interest

Compound Name: SR-4995

Cat. No.: B1256982

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR-4995 is a potent and selective small molecule activator of lipolysis. It functions by directly

binding to the α/β-hydrolase domain-containing protein 5 (ABHD5), also known as comparative

gene identification-58 (CGI-58).[1] This binding event disrupts the interaction between ABHD5

and its inhibitor, perilipin-1 (PLIN1), a protein coating the surface of lipid droplets.[1][2] The

dissociation of ABHD5 from PLIN1 allows it to bind to and activate adipose triglyceride lipase

(ATGL), the rate-limiting enzyme in the hydrolysis of triglycerides.[1][3][4][5] This mechanism of

action is noteworthy as it bypasses the canonical β-adrenergic receptor/cAMP/PKA signaling

pathway that typically mediates lipolysis.[3][6][7] These characteristics make SR-4995 a

valuable tool for studying the direct regulation of lipolysis and for the development of

therapeutics targeting metabolic diseases.

Data Summary
The following tables summarize the key characteristics of SR-4995 and its effects on primary

adipocytes based on published data.
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Table 1: SR-4995 Compound Specifications

Property Value Reference

Molecular Formula C₁₉H₂₁N₃O₂S [1]

Molecular Weight 355.45 g/mol [1]

CAS Number 891509-95-8 [1]

Appearance White to beige powder [1]

Solubility DMSO (2 mg/mL) [1]

Storage -20°C [1]

Table 2: Experimental Parameters for SR-4995 in Adipocyte Culture

Parameter
Recommended
Range

Cell Type Reference

Working

Concentration
4 - 25 µM

Brown Adipocytes,

3T3-L1
[3][6]

EC₅₀ for Lipolysis ~4 µM Brown Adipocytes [3]

Incubation Time 3 minutes - 24 hours
Brown Adipocytes,

3T3-L1
[3][8]

Vehicle Control DMSO (≤0.2%)
3T3-L1, Brown

Adipocytes
[6]

Signaling Pathway
The following diagram illustrates the mechanism of action of SR-4995 in inducing lipolysis in

adipocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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